Cas no 101278-43-7 (2-(9H-Xanthen-9-YL)-malonic acid)

• Product Name: 2-(9H-Xanthen-9-YL)-malonic acid
• CAS No: 101278-43-7
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 2866433
• PubChem ID: 725696
• Update Time: 2025-04-21

2-(9H-Xanthen-9-YL)-malonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-xanthen-9-yl)malonic acid
• 2-(9h-xanthen-9-yl)-malonic acid
• HMS1661P07
• SMSF0009606
• CHEBI:190980
• SCHEMBL4397336
• CBMicro_012877
• Oprea1_526231
• AKOS003612378
• 101278-43-7
• 2-(9H-xanthen-9-yl)propanedioic acid
• Xanthene-9-malonic acid
• Cambridge id 5922175
• BIM-0012988.P001
• CB01951
• Propanedioic acid, 2-(9H-xanthen-9-yl)-
• 651-283-8
• DAGVVNNXSVDEPY-UHFFFAOYSA-N
• CCG-233832
• 2-(9H-Xanthen-9-YL)-malonic acid

• Inchi： 1S/C16H12O5/c17-15(18)14(16(19)20)13-9-5-1-3-7-11(9)21-12-8-4-2-6-10(12)13/h1-8,13-14H,(H,17,18)(H,19,20)
• InChI Key： DAGVVNNXSVDEPY-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC=CC1=2)C(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 284.06847348Da
• Monoisotopic Mass: 284.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų